53-18-9

Bietaserpine

Usually In Stock

• CAS RN:
• 53-18-9

• Formula:
• C39H53N3O9

• InChI:
• InChI=1S/C39H53N3O9/c1-9-40(10-2)15-16-42-29-20-25(45-3)11-12-26(29)27-13-14-41-22-24-19-33(37(49-7)34(39(44)50-8)28(24)21-30(41)35(27)42)51-38(43)23-17-31(46-4)36(48-6)32(18-23)47-5/h11-12,17-18,20,24,28,30,33-34,37H,9-10,13-16,19,21-22H2,1-8H3/t24-,28+,30-,33-,34+,37+/m1/s1

• InChIKey:
• WFTSRDISOMSAQC-ZNFOTRSXSA-N

• (1R,15S,17R,18R,19S,20S)-3-[2-(diethylamino)ethyl]-6,18-dimethoxy-17-[oxo-(3,4,5-trimethoxyphenyl)methoxy]-11,12,14,15,16,17,18,19,20,21-decahydro-1H-yohimban-19-carboxylic acid methyl ester is a yohimban alkaloid.

Methyl fluoroacetate

In Stock

• CAS RN:
• 453-18-9

• Formula:
• C3H5FO2

• InChI:
• InChI=1S/C3H5FO2/c1-6-3(5)2-4/h2H2,1H3

• InChIKey:
• RJBYSQHLLIHSLT-UHFFFAOYSA-N

• Methyl fluoroacetate is a useful research compound. Its molecular formula is C3H5FO2 and its molecular weight is 92.07 g/mol. The purity is usually 95%.

2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide

In Stock

• CAS RN:
• 5853-18-9

• Formula:
• C16H14BrN5OS

• InChI:
• InChI=1S/C16H14BrN5OS/c17-12-6-4-5-11(9-12)15-20-21-16(24-10-14(23)19-18)22(15)13-7-2-1-3-8-13/h1-9H,10,18H2,(H,19,23)

• InChIKey:
• ZHHCMWHDOHWEDJ-UHFFFAOYSA-N

• 2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide is a useful research compound. Its molecular formula is C16H14BrN5OS and its molecular weight is 404.3 g/mol. The purity is usually 95%.

9-Chloro-2-methoxy-4-nitroacridine

• CAS RN:
• 71353-18-9

• Formula:
• C14H9ClN2O3

• InChI:
• InChI=1S/C14H9ClN2O3/c1-20-8-6-10-13(15)9-4-2-3-5-11(9)16-14(10)12(7-8)17(18)19/h2-7H,1H3

• InChIKey:
• BILPRAMYWNBNCE-UHFFFAOYSA-N

• 9-Chloro-2-methoxy-4-nitroacridine is a useful research compound. Its molecular formula is C14H9ClN2O3 and its molecular weight is 288.68 g/mol. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 4-methoxybenzoate

In Stock

• CAS RN:
• 610753-18-9

• Formula:
• C26H22O7

• InChI:
• InChI=1S/C26H22O7/c1-15-24(17-7-12-21(30-3)23(13-17)31-4)25(27)20-11-10-19(14-22(20)32-15)33-26(28)16-5-8-18(29-2)9-6-16/h5-14H,1-4H3

• InChIKey:
• PNXWFPYPAHFNFC-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 4-methoxybenzoate is a useful research compound. Its molecular formula is C26H22O7 and its molecular weight is 446.455. The purity is usually 95%.

N-(3-fluoro-4-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 898153-18-9

• Formula:
• C18H19F2N3O

• InChI:
• InChI=1S/C18H19F2N3O/c1-13-6-7-14(12-16(13)20)21-18(24)23-10-8-22(9-11-23)17-5-3-2-4-15(17)19/h2-7,12H,8-11H2,1H3,(H,21,24)

• InChIKey:
• XJSZWXMHRWSSAP-UHFFFAOYSA-N

• N-(3-fluoro-4-methylphenyl)-4-(2-fluorophenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H19F2N3O and its molecular weight is 331.367. The purity is usually 95%.

Ethyl 6-(2,5-difluorophenyl)-6-oxohexanoate

In Stock

• CAS RN:
• 898753-18-9

• Formula:
• C14H16F2O3

• InChI:
• InChI=1S/C14H16F2O3/c1-2-19-14(18)6-4-3-5-13(17)11-9-10(15)7-8-12(11)16/h7-9H,2-6H2,1H3

• InChIKey:
• MMGGEVCXQIMYQZ-UHFFFAOYSA-N

• Ethyl 6-(2,5-difluorophenyl)-6-oxohexanoate is a useful research compound. Its molecular formula is C14H16F2O3 and its molecular weight is 270.27 g/mol. The purity is usually 95%.

2-Chloro-4-fluorophenyl acetate

In Stock

• CAS RN:
• 301653-18-9

• Formula:
• C8H6ClFO2

• InChI:
• InChI=1S/C8H6ClFO2/c1-5(11)12-8-3-2-6(10)4-7(8)9/h2-4H,1H3

• InChIKey:
• CTWQBKXPINCJIX-UHFFFAOYSA-N

• 2-Chloro-4-fluorophenyl acetate is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58 g/mol. The purity is usually 95%.

2-(4-benzyl-1,5-dioxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-2(1H)-yl)acetonitrile

In Stock

• CAS RN:
• 1357853-18-9

• Formula:
• C18H13N5O2

• InChI:
• InChI=1S/C18H13N5O2/c19-10-11-22-18(25)23-15-9-5-4-8-14(15)16(24)21(17(23)20-22)12-13-6-2-1-3-7-13/h1-9H,11-12H2

• 2-(4-benzyl-1,5-dioxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-2(1H)-yl)acetonitrile is a useful research compound. Its molecular formula is C18H13N5O2 and its molecular weight is 331.335. The purity is usually 95%.

2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

In Stock

• CAS RN:
• 1014053-18-9

• Formula:
• C17H17F3N6O2S

• InChI:
• InChI=1S/C17H17F3N6O2S/c1-25-8-12(15(24-25)28-3)14-22-23-16(26(14)2)29-9-13(27)21-11-6-4-5-10(7-11)17(18,19)20/h4-8H,9H2,1-3H3,(H,21,27)

• InChIKey:
• NUJFBVZPFQGFSH-UHFFFAOYSA-N

• 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H17F3N6O2S and its molecular weight is 426.42. The purity is usually 95%.

methyl 1-(2-hydrazinyl-2-oxoethyl)-1H-pyrazole-4-carboxylate

Usually In Stock

• CAS RN:
• 1174853-18-9

• Formula:
• C7H10N4O3

• InChI:
• InChI=1S/C7H10N4O3/c1-14-7(13)5-2-9-11(3-5)4-6(12)10-8/h2-3H,4,8H2,1H3,(H,10,12)

• InChIKey:
• JLCRKVZIXYBEBN-UHFFFAOYSA-N

• Methyl 1-(2-hydrazinyl-2-oxoethyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C7H10N4O3 and its molecular weight is 198.182. The purity is usually 95%.

1-(2-Chloro-5-methylphenoxy)-3-(4-prop-2-ynylpiperazin-1-yl)propan-2-ol

In Stock

• CAS RN:
• 1645353-18-9

• Formula:
• C17H23ClN2O2

• InChI:
• InChI=1S/C17H23ClN2O2/c1-3-6-19-7-9-20(10-8-19)12-15(21)13-22-17-11-14(2)4-5-16(17)18/h1,4-5,11,15,21H,6-10,12-13H2,2H3

• InChIKey:
• UFECWUVEZNSOIT-UHFFFAOYSA-N

• 1-(2-Chloro-5-methylphenoxy)-3-(4-prop-2-ynylpiperazin-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C17H23ClN2O2 and its molecular weight is 322.83. The purity is usually 95%.

(5-Fluoro-3-methylpyridin-2-yl)methanol

Usually In Stock

• CAS RN:
• 1360953-18-9

• Formula:
• C7H8FNO

• InChI:
• InChI=1S/C7H8FNO/c1-5-2-6(8)3-9-7(5)4-10/h2-3,10H,4H2,1H3

• InChIKey:
• DIIQRVUEDFESBX-UHFFFAOYSA-N

• (5-Fluoro-3-methylpyridin-2-yl)methanol, also known as (5-Fluoro-3-methylpyridin-2-yl)methanol, is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.145. The purity is usually 95%.

tert-Butyl (3-aminopropyl)(methacryloyl)carbamate

In Stock

• CAS RN:
• 1373253-18-9

• Formula:
• C12H22N2O3

• InChI:
• InChI=1S/C12H22N2O3/c1-9(2)10(15)14(8-6-7-13)11(16)17-12(3,4)5/h1,6-8,13H2,2-5H3

• InChIKey:
• XACRUIWMDMEPBS-UHFFFAOYSA-N

• Tert-Butyl (3-aminopropyl)(methacryloyl)carbamate, also known as Tert-Butyl (3-aminopropyl)(methacryloyl)carbamate, is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.319. The purity is usually 95%.